Glucagon (Human) Chemical and Physical Properties

Names and Identifiers

- Glucagon
- Glucagon Hydrochloride(Human)
- Glucagon, Human
- Glucagon RecoMbinant
- Glucagonoid
- Glukagon
- glukagonnovo
- HG-Factor
- Hyperglycemic-glycogenolytic factor
- l-histidyl-l-seryl-l-glutaminylglycyl-l-threonyl-l-phenylalanyl-l-l-threonin
- Baqsimi
- Hyperglycemic factor
- MeSH ID: D005934
- Glucagon (Human)
- l-l-alpha-aspartyl-l-seryl-l-arginyl-l-arginyl-l-alanyl-l-glutaminyl-l-alpha-a
- spartyl-l-phenylalanyl-l-valyl-l-glutaminyl-l-tryptophyl-l-leucyl-l-methionyl-
- threonyl-l-seryl-l-alpha-aspartyl-l-tyrosyl-l-seryl-l-lysyl-l-tyrosyl-l-leucy
- glucagon[pig]
- his-ser-glu(nh2)-gly-thr-phe-thr-ser-asp-tyr-ser-lys-tyr-leu-asp-ser-arg-arg-a
- His-ser-glu(nh2)-gly-thr-phe-thr-ser-asp-tyr-ser-lys-tyr-leu-asp-ser-arg-arg-ala-glu(NH2)-asp-phe-val-glu(NH2)-trp-leu-met-asp(NH2)-thr
- Glucagon, porcine, for bioassay
- Glucagonum (INN-Latin)
- Glukagon Novo
- Gvoke HypoPen1 mg Auto-Injector
- AKOS040741791
- EINECS 232-708-2
- GVOKE HYPOPEN
- DTXCID701475001
- HG Factor
- GLUCAGON (MART.)
- Glucagon (Xenopus laevis)
- Bovine glucagon
- L-histidyl-L-seryl-L-glutaminylglycyl-L-threonyl-L-phenylalanyl-L-threonyl-L-seryl-L-alpha-aspartyl-L-tyrosyl-L-seryl-L-lysyl-L-tyrosyl-L-leucyl-L-alpha-aspartyl-L-seryl-L-arginyl-L-arginyl-L-alanyl-L-glutaminyl-L-alpha-aspartyl-L-phenylalanyl-L-valyl-L-glutaminyl-L-tryptophyl-L-leucyl-L-methionyl-L-asparaginyl-L-threonine
- NCGC00167140-01
- GLUCAGON (USP MONOGRAPH)
- Glucagon1555
- glucagon injection, solution
- Gvoke HypoPen0.5 mg Auto-Injector
- Gvoke PFS0.5 mg Pre-filled Syringe
- F85453
- HIS-SER-GLU(NH2)-GLY-THR-PHE-THR-SER-ASP-TYR-SER-LYS-TY R-LEU-ASP-SER-ARG-ARG-ALA-GLU(NH2)-ASP-PHE-VAL-GLU(NH2)-TRP-LEU-MET-ASP(NH2)-THR
- NS00078784
- Glucagon, acetate salt, >=97.0% (HPLC)
- Glucagon, porcine, for immunoassay
- Glucagonum
- Glucagon (USP:INN:BAN:JAN)
- Big plasma glucagon
- Glucagon (pig)
- Gut glucagon-like immunoreactants
- Gvoke PFS1 mg Pre-filled Syringe
- Glucagon-like-immunoreactivity
- Glucagon, porcine
- Human glucagon, European Pharmacopoeia (EP) Reference Standard
- HSQGTFTSDYSKYLDSRRAQDFVQWLMNT
- 9007-92-5
- HSDB 3337
- Glucagon (ox)
- 16941-32-5
- Glucagone [DCIT]
- L-Threonine, L-histidyl-L-seryl-L-glutaminylglycyl-L-threonyl-L-phenylalanyl-L-threonyl-L-seryl-L-.alpha.-aspartyl-L-tyrosyl-L-seryl-L-lysyl-L-tyrosyl-L-leucyl-L-.alpha.-aspartyl-L-seryl-L-arginyl-L-argin yl-L-alanyl-L-glutaminyl-L-.alpha.-aspartyl-L-phenylalanyl-L-valyl-L-glutaminyl-L-tryptophyl-L-leucyl-L-methionyl-L-asparaginyl-
- Glucagon (swine)
- Glucagon [USP:INN:BAN:JAN]
- L-Threonine, L-histidyl-L-seryl-L-glutaminylglycyl-L-threonyl-L-phenylalanyl-L-threonyl-L-seryl-L-alpha-aspartyl-L-tyrosyl-L-seryl-L-lysyl-L-tyrosyl-L-leucyl-L-alpha-aspartyl-L-seryl-L-arginyl-L-arginyl-L-alanyl-L-glytaminyl-L-alpha-aspartyl-L-phenylalanyl-L-valyl-L-glutaminyl-L-tryptophyl-L-leucyl-L-methionyl-L-asparaginyl-
- Glucagon (Saimiri sciureus)
- Proglucagon (33-61)
- Gvoke KitVial
- Glucagon (1-29), bovine, human, porcine
- Glucagon HCl
- Glucagon (Mesocricetus auratus)
- His-Ser-Gln-Gly-Thr-Phe-Thr-Ser-Asp-Tyr-Ser-Lys-Tyr-Leu-Asp-Ser-Arg-Arg-Ala-Gln-Asp-Phe-Val-Gln-Trp-Leu-Met-Asn-Thr
- Gvoke PFS
- Glucagon, pig
- GLUCAGON (USP IMPURITY)
- Glucagon (1-29)
- SCHEMBL15268863
- Glucagonum [INN-Latin]
- UNII-76LA80IG2G
- DTXSID101016809
- Glucagon (dog)
- Gvoke Kit
- Glucagone
- H04AA01
- 76LA80IG2G
- MDL： MFCD00167532
- Inchi： 1S/C153H225N43O49S.ClH/c1-72(2)52-97(133(226)176-96(47-51-246-11)132(225)184-104(60-115(159)209)143(236)196-123(78(10)203)151(244)245)179-137(230)103(58-83-64-167-89-29-19-18-28-87(83)89)183-131(224)95(43-46-114(158)208)177-148(241)120(74(5)6)194-141(234)101(54-79-24-14-12-15-25-79)182-138(231)105(61-117(211)212)185-130(223)94(42-45-113(157)207)171-124(217)75(7)170-127(220)91(31-22-49-165-152(160)161)172-128(221)92(32-23-50-166-153(162)163)174-146(239)110(69-199)191-140(233)107(63-119(215)216)186-134(227)98(53-73(3)4)178-135(228)99(56-81-33-37-85(204)38-34-81)180-129(222)90(30-20-21-48-154)173-145(238)109(68-198)190-136(229)100(57-82-35-39-86(205)40-36-82)181-139(232)106(62-118(213)214)187-147(240)111(70-200)192-150(243)122(77(9)202)195-142(235)102(55-80-26-16-13-17-27-80)188-149(242)121(76(8)201)193-116(210)66-168-126(219)93(41-44-112(156)206)175-144(237)108(67-197)189-125(218)88(155)59-84-65-164-71-169-84;/h12-19,24-29,33-40,64-65,71-78,88,90-111,120-123,167,197-205H,20-23,30-32,41-63,66-70,154-155H2,1-11H3,(H2,156,206)(H2,157,207)(H2,158,208)(H2,159,209)(H,164,169)(H,168,219)(H,170,220)(H,171,217)(H,172,221)(H,173,238)(H,174,239)(H,175,237)(H,176,226)(H,177,241)(H,178,228)(H,179,230)(H,180,222)(H,181,232)(H,182,231)(H,183,224)(H,184,225)(H,185,223)(H,186,227)(H,187,240)(H,188,242)(H,189,218)(H,190,229)(H,191,233)(H,192,243)(H,193,210)(H,194,234)(H,195,235)(H,196,236)(H,211,212)(H,213,214)(H,215,216)(H,244,245)(H4,160,161,165)(H4,162,163,166);1H/t75-,76+,77+,78+,88-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,102-,103-,104-,105-,106-,107-,108-,109-,110-,111-,120-,121-,122-,123-;/m0./s1
- InChI Key： RKGLLHCSSVJTAN-YYICOITRSA-N
- SMILES： C12C=CC=CC=1NC=C2C[C@@H](C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CCSC)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@H](C(=O)O)[C@H](O)C)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@H](C(C)C)NC(=O)[C@@H](NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@H](C)NC(=O)[C@H](CCCNC(=N)N)NC(=O)[C@H](CCCNC(=N)N)NC(=O)[C@H](CO)NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](CC(C)C)NC(=O)[C@@H](NC(=O)[C@H](CCCCN)NC(=O)[C@H](CO)NC(=O)[C@@H](NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](CO)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@@H](NC(=O)[C@H]([C@H](O)C)NC(=O)CNC(=O)[C@H](CCC(=O)N)NC(=O)[C@H](CO)NC(=O)[C@@H](N)CC1N=CNC=1)CC1C=CC=CC=1)CC1C=CC(O)=CC=1)CC1=CC=C(O)C=C1)CC1=CC=CC=C1.Cl

Computed Properties

Exact Mass: 3516.59000
Monoisotopic Mass: 3480.6157019g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 55
Hydrogen Bond Acceptor Count: 55
Heavy Atom Count: 246
Rotatable Bond Count: 115
Complexity: 8160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 31
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 1000
XLogP3: -16.9
Topological Polar Surface Area: 1560Å²

Experimental Properties

Color/Form: White Diamond dodecahedron fine crystal. Odorless and tasteless
Solubility: 可溶于甲醇（非常轻微、加热、超声处理）、水
PSA: 1564.04000
LogP: 0.39110
Solubility: Soluble in acidic (pH < 3) \ alkaline (pH > 9.5) solutions, almost insoluble in water

Glucagon (Human) Security Information

WGK Germany：3
Safety Instruction： 22-24/25
FLUKA BRAND F CODES：3-10-21
RTECS：LZ3980000
Storage Condition：2-8°C

Glucagon (Human) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-HV084-1mg	Glucagon	9007-92-5	≥97.0% (HPLC)	1mg	￥2152.0	2022-02-28
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R028738-1mg	Glucagon (Human)	9007-92-5	97%	1mg	￥2472	2024-05-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	G86000-1mg	Glucagon	9007-92-5	97%	1mg	¥2808.0	2023-09-07
SHENG KE LU SI SHENG WU JI SHU	sc-495732-1mg	Glucagon-d9,	9007-92-5		1mg	￥4061.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-495801-1mg	Glucagon trifluoroacetic acid salt,	9007-92-5		1mg	￥3610.00	2023-09-05
MedChemExpress	HY-P0005-1mg	Glucagon (Human)	9007-92-5	99.84%	1mg	￥1200	2023-08-31
MedChemExpress	HY-P0005-5mg	Glucagon (Human)	9007-92-5	99.84%	5mg	￥3600	2023-08-31
MedChemExpress	HY-P0005-10mg	Glucagon (Human)	9007-92-5	99.84%	10mg	￥5400	2023-08-31
SHENG KE LU SI SHENG WU JI SHU	sc-495732-1 mg	Glucagon-d9,	9007-92-5		1mg	￥4,061.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-495801-1 mg	Glucagon trifluoroacetic acid salt,	9007-92-5		1mg	￥3,610.00	2023-07-11

Glucagon (Human) Production Method

Production Method 1

71989-16-7

71989-28-1

73731-37-0

105047-45-8

119062-05-4

91000-69-0

29022-11-5

73724-45-5

116611-64-4

92954-90-0

68858-20-8

71989-20-3

35661-60-0

35737-15-6

35661-39-3

35661-40-6

9007-92-5

Reaction Conditions

Reference

: Glucagon and a glucagon-GLP-1 dual-agonist increases cardiac performance with different metabolic effects in insulin-resistant hearts

Axelsen, L. N.; Keung, W.; Pedersen, H. D.; Meier, E.; Riber, D.; et al, British Journal of Pharmacology (2012, British Journal of Pharmacology (2012), 165(8), 2736-2748 | Language: English, Database: CAplus and MEDLINE, 2736-2748 | Language: English, Database: CAplus and MEDLINE

Production Method 2

71989-16-7

71989-28-1

73731-37-0

139262-23-0

91000-69-0

29022-11-5

73724-45-5

116611-64-4

144120-53-6

92954-90-0

68858-20-8

71989-20-3

35661-60-0

35737-15-6

35661-39-3

35661-40-6

9007-92-5

Reaction Conditions

1.1 Reagents: Oxygen ; rt
1.2 Reagents: Diisopropylcarbodiimide , 1-Hydroxybenzotriazole Solvents: Dimethylformamide ; 2 - 4 h, rt
1.3 Reagents: Diisopropylcarbodiimide , 1-Hydroxybenzotriazole Solvents: Dimethylformamide ; 2 - 4 h, rt
1.4 Reagents: Diisopropylcarbodiimide , 1-Hydroxybenzotriazole Solvents: Dimethylformamide ; 2 - 4 h, rt
1.5 Reagents: Diisopropylcarbodiimide , 1-Hydroxybenzotriazole Solvents: Dimethylformamide ; 2 - 4 h, rt
1.6 Reagents: Diisopropylcarbodiimide , 1-Hydroxybenzotriazole Solvents: Dimethylformamide ; 2 - 4 h, rt
1.7 Reagents: Diisopropylcarbodiimide , 1-Hydroxybenzotriazole Solvents: Dimethylformamide ; 2 - 4 h, rt
1.8 Reagents: Diisopropylcarbodiimide , 1-Hydroxybenzotriazole Solvents: Dimethylformamide ; 2 - 4 h, rt
1.9 Reagents: Diisopropylcarbodiimide , 1-Hydroxybenzotriazole Solvents: Dimethylformamide ; 2 - 4 h, rt
1.10 Reagents: Diisopropylcarbodiimide , 1-Hydroxybenzotriazole Solvents: Dimethylformamide ; 2 - 4 h, rt
1.11 Reagents: Diisopropylcarbodiimide , 1-Hydroxybenzotriazole Solvents: Dimethylformamide ; 2 - 4 h, rt
1.12 Reagents: Diisopropylcarbodiimide , 1-Hydroxybenzotriazole Solvents: Dimethylformamide ; 2 - 4 h, rt
1.13 Reagents: Diisopropylcarbodiimide , 1-Hydroxybenzotriazole Solvents: Dimethylformamide ; 2 - 4 h, rt
1.14 Reagents: Diisopropylcarbodiimide , 1-Hydroxybenzotriazole Solvents: Dimethylformamide ; 2 - 4 h, rt
1.15 Reagents: Diisopropylcarbodiimide , 1-Hydroxybenzotriazole Solvents: Dimethylformamide ; 2 - 4 h, rt
1.16 Reagents: Diisopropylcarbodiimide , 1-Hydroxybenzotriazole Solvents: Dimethylformamide ; 2 - 4 h, rt
1.17 Reagents: Trifluoroacetic acid , Thioanisole , Phenol , 1,2-Ethanedithiol , Water ; 2.5 h, rt

Reference

: α/Sulfono-γ-AApeptide hybrid analogs of glucagon with enhanced stability and prolonged in vivo activity

Sang, Peng; Zeng, Hongxiang; Lee, Candy; Shi, Yan; Wang, Minghui; et al, Journal of Medicinal Chemistry (2021, Journal of Medicinal Chemistry (2021), 64(18), 13893-13901 | Language: English, Database: CAplus and MEDLINE, 13893-13901 | Language: English, Database: CAplus and MEDLINE